Cas no 1375064-68-8 (Ethyl 2-Amino-4-(1-pyrazolyl)benzoate)

Ethyl 2-Amino-4-(1-pyrazolyl)benzoate structure
1375064-68-8 structure
Product Name:Ethyl 2-Amino-4-(1-pyrazolyl)benzoate
CAS No:1375064-68-8
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD22205850
CID:1057084
PubChem ID:67231607
Update Time:2025-09-18

Ethyl 2-Amino-4-(1-pyrazolyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-Amino-4-(1-pyrazolyl)benzoate
    • Benzoic acid, 2-​amino-​4-​(1H-​pyrazol-​1-​yl)​-​, ethyl ester
    • 6685AJ
    • Ethyl2-Amino-4-(1-pyrazolyl)benzoate
    • TRA0024345
    • SY019387
    • Benzoic acid, 2-amino-4-(1H-pyrazol-1-yl)-, ethyl ester
    • SCHEMBL1969115
    • DB-351379
    • A886452
    • 1375064-68-8
    • ethyl 2-amino-4-(1H-pyrazol-1-yl)benzoate
    • ETHYL 2-AMINO-4-(PYRAZOL-1-YL)BENZOATE
    • AS-32547
    • MFCD22205850
    • AMY20469
    • AKOS025404340
    • CS-0315174
    • ethyl 2-amino-4-pyrazol-1-ylbenzoate
    • DTXSID201207257
    • MDL: MFCD22205850
    • Inchi: 1S/C12H13N3O2/c1-2-17-12(16)10-5-4-9(8-11(10)13)15-7-3-6-14-15/h3-8H,2,13H2,1H3
    • InChI Key: SRCSLEISLZCLAM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1N)N1C=CC=N1)=O

Computed Properties

  • Exact Mass: 231.10100
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 2

Experimental Properties

  • PSA: 70.14000
  • LogP: 2.21240

Ethyl 2-Amino-4-(1-pyrazolyl)benzoate Pricemore >>

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